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Compound of Interest

Compound Name: Prazobind-d8

Cat. No.: B564776 Get Quote

This technical guide provides a comprehensive overview of the commercial availability of

Prazosin-d8 for researchers, scientists, and drug development professionals. It includes a

summary of suppliers, their product specifications, and a detailed experimental protocol for a

common application. Additionally, this guide presents key signaling pathways and experimental

workflows through detailed diagrams.

Commercial Availability of Prazosin-d8
Prazosin-d8, a deuterated analog of Prazosin, is a critical tool in pharmacokinetic and

bioanalytical studies, often utilized as an internal standard for the quantification of Prazosin in

various biological matrices. A range of chemical suppliers offer Prazosin-d8 with varying

specifications. The following table summarizes the offerings from several prominent suppliers.
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Supplier
Catalog
Number

Purity
Available
Quantities

Other
Specifications

LGC Standards TRC-P702327 >95% (HPLC)[1]
1 mg, 2.5 mg, 10

mg[1]

Neat solid,

Storage:

-20°C[1]

Simson Pharma

Ltd.
P1350001 Inquire Inquire

In-stock,

Certificate of

Analysis

available[2]

VIVAN Life

Sciences
VLCS-01425 Inquire mg, gm, ml[1] Inquire for details

Daicel Pharma DCTI-A-129 Inquire Inquire

Light brown

solid, Storage: 2-

8°C[3]

MyBioSource MBS6109414 Inquire 1 mg, 5x1 mg
For Research

Use Only

Cayman

Chemical
29094

≥99% deuterated

forms (d1-d8)[4]

1 mg, 5 mg, 10

mg

Solid, Storage:

-20°C[4]

MedChemExpres

s
HY-B0193S 98.0%

1 mg, 5 mg, 10

mg, 50 mg, 100

mg

White to off-white

solid, Storage:

-20°C for 3

years[5]

BOC Sciences B2702-263697 Inquire 1 mg
Inquire for

details[6]

BDG Synthesis Inquire >98% 10 mg
HCl salt form

available[7]

Experimental Protocol: Quantification of Prazosin in
Human Plasma using LC-MS/MS
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This section details a representative experimental protocol for the quantification of Prazosin in

human plasma utilizing Prazosin-d8 as an internal standard (IS) by Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS).

2.1. Materials and Reagents

Prazosin reference standard

Prazosin-d8 internal standard

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (blank)

2.2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

2.3. Sample Preparation

Thaw frozen human plasma samples at room temperature.

Spike 50 µL of plasma with 10 µL of Prazosin-d8 working solution (10 ng/mL) to serve as the

internal standard.

Perform protein precipitation by adding 300 µL of methanol to the plasma sample.

Vortex the mixture for 8 minutes.

Centrifuge the sample at 5500 x g for 10 minutes.

Transfer 100 µL of the supernatant to a new tube.
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Dilute the supernatant with 200 µL of ultrapure water.

Inject a 4 µL aliquot of the final solution into the LC-MS/MS system.

2.4. LC-MS/MS Conditions

Chromatographic Column: A suitable C18 column (e.g., Waters ACQUITY UPLC® HSS T3).

Mobile Phase: A gradient of methanol (A) and 0.1% formic acid in water (B).

Flow Rate: 0.35 mL/min.

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection: Multiple Reaction Monitoring (MRM).

Prazosin transition: m/z 384.2 → 95.0

Prazosin-d8 transition: m/z 392.2 → 95.0

2.5. Data Analysis

Quantify Prazosin concentrations by calculating the peak area ratio of the analyte to the

internal standard.

Generate a calibration curve using known concentrations of Prazosin spiked into blank

plasma.

Determine the concentration of Prazosin in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the bioanalytical workflow for the

quantification of Prazosin in plasma using Prazosin-d8.
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Bioanalytical workflow for Prazosin quantification.

Alpha-1 Adrenergic Receptor Signaling Pathway
Prazosin is a selective antagonist of alpha-1 adrenergic receptors. The diagram below depicts

the canonical signaling pathway initiated by the activation of these G-protein coupled receptors.
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α1-Adrenergic Receptor Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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